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hydrochloride

Cat. No.: B1407474 Get Quote

An In-depth Technical Guide to the Commercial Availability and Strategic Procurement of 3-
(Trifluoromethoxy)pyrrolidine Hydrochloride

Authored by a Senior Application Scientist
This guide provides an in-depth analysis of the commercial availability of 3-
(trifluoromethoxy)pyrrolidine hydrochloride for researchers, chemists, and drug

development professionals. We move beyond a simple supplier list to offer strategic insights

into sourcing this specific building block and its close structural analogues, ensuring that

research and development timelines are managed effectively.

Introduction: The Strategic Value of Fluorinated
Pyrrolidines in Medicinal Chemistry
The pyrrolidine ring is a privileged scaffold in drug discovery, prized for its three-dimensional

structure that allows for efficient exploration of pharmacophore space.[1] When functionalized

with fluorine-containing groups, its utility is significantly enhanced. The trifluoromethoxy (-

OCF3) group, in particular, is of high interest due to the unique physicochemical properties it

imparts.

Unlike the more common trifluoromethyl (-CF3) group, the -OCF3 moiety combines the high

lipophilicity of the fluorinated group with the polarity of the oxygen atom, allowing for fine-tuning
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of LogP values to optimize membrane permeability and bioavailability.[2][3] The carbon-fluorine

bonds are exceptionally strong, making the group highly resistant to metabolic degradation and

often leading to an improved pharmacokinetic profile for drug candidates.[4][5] These distinct

electronic and metabolic advantages are key drivers for the specific demand for building blocks

like 3-(trifluoromethoxy)pyrrolidine hydrochloride in novel drug design.[4][6]

Physicochemical Profile
A clear understanding of the compound's basic properties is the first step in its evaluation for

synthesis.

Property Data Reference

Compound Name
3-(trifluoromethoxy)pyrrolidine

hydrochloride
Fluorochem

CAS Number
Not broadly listed; supplier-

specific.
-

Molecular Formula C₅H₈F₃NO·HCl Fluorochem

Molecular Weight 191.58 g/mol Fluorochem

MDL Number MFCD23381937 Fluorochem

Canonical SMILES Cl.FC(F)(F)OC1CCNC1 Fluorochem

Commercial Landscape Analysis
A critical finding of our analysis is the significant difference in commercial availability between

3-(trifluoromethoxy)pyrrolidine hydrochloride and its close analogue, 3-

(trifluoromethyl)pyrrolidine hydrochloride.

Availability of 3-(Trifluoromethoxy)pyrrolidine
Hydrochloride
Direct commercial, off-the-shelf availability of 3-(trifluoromethoxy)pyrrolidine hydrochloride
is highly limited. Our search identified it in the catalog of specialized suppliers like Fluorochem,

but without readily available pricing or stock levels.[7]
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Interpretation for Researchers: The lack of widespread catalog presence indicates that this

compound is likely not maintained as a stock item. It is most probably available on a

"synthesis-on-demand" or "custom synthesis" basis. This has several implications for project

planning:

Longer Lead Times: Expect weeks to months for delivery, depending on the required quantity

and the supplier's synthesis queue.

Higher Cost: Custom synthesis is significantly more expensive than purchasing stock

chemicals.

Scalability Concerns: Initial small-scale synthesis may be feasible, but plans for large-scale

production will require a dedicated process development effort.

A Readily Available Analogue: 3-
(Trifluoromethyl)pyrrolidine Hydrochloride
In stark contrast, the structural analogue 3-(trifluoromethyl)pyrrolidine hydrochloride is a readily

available building block from numerous major chemical suppliers. This compound serves as a

key intermediate in the synthesis of various pharmaceuticals, particularly those targeting

neurological disorders.[8] For research programs where the specific electronic properties of the

-OCF3 group are not an absolute requirement, or for initial proof-of-concept studies, this

analogue represents a pragmatic and accessible alternative.

Supplier CAS Number Purity
Representative
Quantities

Sigma-Aldrich 1189485-03-7 ≥95% Available up to 25 g

Apollo Scientific 1189485-03-7 ≥95% 1 g, 5 g

Chem-Impex 1189485-03-7 N/A
25 mg, 100 mg, 250

mg, 1 g

Santa Cruz Biotech 1189485-03-7 N/A Inquire for availability
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Strategic Procurement and Quality Control
Workflow
Whether pursuing custom synthesis of the target compound or purchasing its analogue, a

robust procurement and QC workflow is essential to mitigate risks and ensure the quality of

starting materials.
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Phase 1: Procurement

Phase 2: Incoming Quality Control

Define Requirement
(Target vs. Analogue)

Identify Suppliers
(Catalogue vs. Custom Synthesis)

Request Quotations
(Lead Time, Cost, Purity, CoA)

Select Vendor & Place PO

Receive Shipment
Log Lot Number

Quarantine Material

Sample for Analysis

Perform QC Tests
(¹H NMR, LC-MS)

Approve or Reject Batch

Release to Internal Stock

Pass

Contact Vendor / Reject

Fail

Click to download full resolution via product page

Caption: Strategic workflow for sourcing and validating key chemical building blocks.
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Experimental Protocol: Identity and Purity Verification of
Incoming Pyrrolidine Hydrochloride Salts
This protocol outlines a self-validating system for ensuring the quality of a received batch of

either 3-(trifluoromethoxy)pyrrolidine HCl or its analogue.

Objective: To confirm the identity, structure, and purity of the incoming material.

Methods:

¹H NMR Spectroscopy (Identity & Structural Confirmation)

Sample Preparation: Dissolve ~5-10 mg of the hydrochloride salt in 0.7 mL of a suitable

deuterated solvent (e.g., D₂O or DMSO-d₆).

Acquisition: Acquire a standard proton NMR spectrum.

Analysis & Causality:

Chemical Shifts & Multiplicity: The pyrrolidine ring protons should appear as a series of

complex multiplets. The proton at the C3 position, bearing the -OCF₃ or -CF₃ group, will

have a distinct chemical shift. The presence of the trifluoro-group will likely introduce

further complexity through coupling.

Integration: The relative integration of the proton signals should match the expected

ratio for the C₅H₈N core.

Validation: The obtained spectrum must match the reference spectrum provided on the

supplier's Certificate of Analysis (CoA) or literature data. Discrepancies may indicate the

wrong product or significant impurities.

LC-MS (Purity Assessment & Mass Confirmation)

Sample Preparation: Prepare a dilute solution of the compound (~1 mg/mL) in a suitable

solvent system (e.g., 50:50 Acetonitrile:Water with 0.1% formic acid).
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Chromatography: Use a reverse-phase C18 column with a gradient elution method (e.g.,

5% to 95% Acetonitrile in Water over 5-10 minutes).

Detection:

UV Detector (e.g., 210 nm): This will provide a chromatogram to assess purity.

Calculate the area percentage of the main peak. A purity of >95% is typically required

for early-stage discovery.

Mass Spectrometer (ESI+ mode): The mass spectrum should show a prominent peak

corresponding to the [M+H]⁺ of the free base (e.g., m/z 156.06 for C₅H₈F₃NO).

Validation: The purity determined by UV should meet the project's requirements (>95% is

standard). The observed mass must match the calculated exact mass of the free base,

confirming the molecular weight of the compound.

Conclusion
While 3-(trifluoromethoxy)pyrrolidine hydrochloride is a highly valuable building block for

advanced medicinal chemistry programs, its commercial availability is limited, necessitating a

custom synthesis approach with considerations for cost and lead time. In contrast, the closely

related analogue, 3-(trifluoromethyl)pyrrolidine hydrochloride, is widely and readily available

from multiple commercial suppliers, offering a practical alternative for many research

applications. A rigorous, well-defined procurement and quality control workflow is paramount in

either scenario to ensure the integrity of starting materials and the ultimate success of the

research program.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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